Cas no 422529-76-8 (N-(3,4-dichlorophenyl)methyl-4-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)benzamide)

• Product Name: N-(3,4-dichlorophenyl)methyl-4-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)benzamide
• CAS No: 422529-76-8
• MF: C₂₂H₁₅Cl₂N₃O₂S
• MW: 456.344401597977
• CID: 6088441
• PubChem ID: 78349408
• Update Time: 2025-07-16

N-(3,4-dichlorophenyl)methyl-4-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dichlorophenyl)methyl-4-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)benzamide
• Benzamide, N-[(3,4-dichlorophenyl)methyl]-4-(1,4-dihydro-4-oxo-2-thioxo-3(2H)-quinazolinyl)-
• N-[(3,4-dichlorophenyl)methyl]-4-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)benzamide
• N-[(3,4-dichlorophenyl)methyl]-4-(4-oxo-2-sulfanylidene-4a,5,6,7,8,8a-hexahydro-1H-quinazolin-3-yl)benzamide
• 422529-76-8

• Inchi： 1S/C22H15Cl2N3O2S/c23-17-10-5-13(11-18(17)24)12-25-20(28)14-6-8-15(9-7-14)27-21(29)16-3-1-2-4-19(16)26-22(27)30/h1-11H,12H2,(H,25,28)(H,26,30)
• InChI Key： YLDKNUXWRCEBHU-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(Cl)C(Cl)=C1)(=O)C1=CC=C(N2C(=O)C3=C(NC2=S)C=CC=C3)C=C1

Computed Properties

• Exact Mass: 461.0731535g/mol
• Monoisotopic Mass: 461.0731535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 93.5Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• pka: 10.49±0.20(Predicted)

Additional information on N-(3,4-dichlorophenyl)methyl-4-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)benzamide

Introduction to N-(3,4-dichlorophenyl)methyl-4-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)benzamide and Its Significance in Modern Chemical Biology

N-(3,4-dichlorophenylmethyl)-4-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)benzamide, identified by its CAS number 422529-76-8, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, with its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The combination of its aromatic and heterocyclic components suggests a multifaceted role in biological interactions, making it a subject of extensive investigation.

The core structure of N-(3,4-dichlorophenylmethyl)-4-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)benzamide is characterized by the presence of a benzamide moiety linked to a tetrahydroquinazoline ring. The benzamide group is a well-known pharmacophore in medicinal chemistry, often employed for its ability to interact with biological targets such as enzymes and receptors. The tetrahydroquinazoline component adds another layer of complexity, providing a scaffold that can be modulated for enhanced binding affinity and selectivity.

In recent years, there has been a surge in research focused on developing small molecules that can modulate the activity of kinases and other enzymes involved in cancer signaling pathways. The structural features of N-(3,4-dichlorophenylmethyl)-4-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)benzamide make it a promising candidate for such applications. Specifically, the presence of the 3,4-dichlorophenyl group and the sulfanylidene linkage suggests potential interactions with ATP-binding sites in kinases, which are critical for their catalytic activity.

Recent studies have highlighted the importance of quinazoline derivatives in the development of anticancer agents. Quinazolines are known for their ability to inhibit various kinases involved in tumor growth and progression. The modification of quinazoline with additional functional groups can lead to compounds with improved pharmacokinetic properties and enhanced therapeutic efficacy. N-(3,4-dichlorophenylmethyl)-4-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)benzamide exemplifies this trend by incorporating both benzamide and tetrahydroquinazoline moieties into a single molecular entity.

The synthesis of N-(3,4-dichlorophenylmethyl)-4-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)benzamide involves a series of multi-step organic reactions that require precise control over reaction conditions. The introduction of the 3,4-dichlorophenyl group necessitates careful handling to avoid unwanted side reactions. Similarly, the formation of the sulfanylidene linkage requires an understanding of nucleophilic substitution reactions to ensure high yield and purity.

In terms of biological activity, preliminary studies on N-(3,4-dichlorophenylmethyl)-4-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)benzamide have shown promising results in vitro. The compound has demonstrated inhibitory effects on several kinases relevant to cancer therapy. These findings are particularly significant given the increasing resistance observed in tumors treated with existing kinase inhibitors. The unique structural features of this molecule may provide a solution to overcome such resistance mechanisms.

The potential applications of N-(3,4-dichlorophenylmethyl)-4-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-y l)benzamide extend beyond oncology. Its ability to modulate kinase activity suggests that it could also be effective in treating other diseases associated with abnormal signaling pathways. For instance，it may have implications in inflammatory disorders where kinases play a key role in mediating inflammation.

The development of novel drug candidates like N-(3， 40-ch lorophen ylmethyl)-< b > 44 - oxo - 22 - sulf any lidene - 11，23，44 - tetra hydroqu in az olin -33 y l )ben z am ide b > relies heavily on advancements in computational chemistry and high-throughput screening techniques。 These tools enable researchers to rapidly evaluate the potential activity of numerous compounds without the need for extensive wet lab experimentation。 As such，the integration of computational methods into drug discovery pipelines has become increasingly important for identifying promising candidates like N-(< b >34 dich lorophe n ylm eth yl)-44 (44 oxo22 sulf any lid ene -11，23，44 tetra hydroqu i na z olin -33 y l )be nz am ide b >。 p > < p > Looking ahead，the future prospects for N-(34 dich lorophe n ylm eth yl)-44 (44 oxo22 sulf any lid ene -11，23，44 tetra hydroqu i na z olin -33 y l )be nz am ide are e nthusiast ic 。 With further optimization and clinical testing，this compound could emerge as a valuable therapeutic agent。 The growing body o f research on kinase inhibitors underscores the need for innovative approaches to drug development。 As such ，N(34 dich lorophe n ylm eth yl)-44 (44 oxo22 sulf any lid ene -11 ，23 ，44 tetra hydroqu i na z olin -33 y l )be nz am ide holds great promise as part o f this effort。 p >